Technical Guide: Chemical Properties and Applications of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride
Technical Guide: Chemical Properties and Applications of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride
[1]
CAS Registry Number: 1172906-16-9 Formula: C₁₃H₁₆N₂O[1][2] · HCl Molecular Weight: 252.74 g/mol Synonyms: 6-Ethoxy-3-ethylquinolin-2-amine hydrochloride[1][3]
Abstract
This technical guide provides a comprehensive analysis of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride , a specialized heterocyclic building block used in medicinal chemistry.[1] This compound features a quinoline core functionalized with an electron-donating ethoxy group at the C6 position, a lipophilic ethyl group at C3, and a primary amine at C2. This specific substitution pattern modulates the basicity of the ring nitrogen and the nucleophilicity of the exocyclic amine, making it a critical scaffold for developing bioactive agents, particularly in the fields of kinase inhibition and receptor modulation.
Structural Characterization & Physicochemical Profile[1][3][4][5][6]
The chemical behavior of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride is defined by the interplay between its aromatic core and its substituents.[1][3]
Electronic Structure Analysis
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Quinoline Core: The bicyclic aromatic system acts as the primary pharmacophore.[3]
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6-Ethoxy Group (+M Effect): The oxygen atom at position 6 donates electron density into the benzene ring via the mesomeric effect (+M). This enrichment increases the electron density at the C2 and C4 positions, potentially enhancing the basicity of the ring nitrogen compared to unsubstituted quinoline.
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3-Ethyl Group (+I Effect): The ethyl group at position 3 provides a weak inductive electron-donating effect (+I) and, more importantly, steric bulk. This steric hindrance protects the C2-amine and the ring nitrogen from metabolic attack or non-specific binding, influencing the molecule's "lock-and-key" fit in protein active sites.[1][3]
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2-Amino Group: This group serves as both a hydrogen bond donor and acceptor.[1][3] In the hydrochloride salt form, the protonation typically occurs at the ring nitrogen (N1), which is the most basic site, rather than the exocyclic amine.
Physicochemical Constants[1][3]
| Property | Value / Description | Note |
| Physical State | Solid (Crystalline Powder) | Hygroscopic nature common in HCl salts.[1][3] |
| Melting Point | >200°C (Decomposition) | Typical for aminoquinoline salts; exact value depends on purity/solvate. |
| Solubility | Soluble in Water, DMSO, Methanol | HCl salt confers aqueous solubility; Free base is lipophilic (logP ~3.5). |
| pKa (Calc.) | ~7.5 (Ring N), ~13 (Exocyclic NH₂) | Ring N is the primary protonation site. |
| H-Bond Donors | 3 (NH₃⁺ equivalent) | In salt form. |
| H-Bond Acceptors | 2 (Ether O, Ring N) |
Synthetic Pathways & Manufacturing Logic[1]
The synthesis of 2-aminoquinolines substituted at the 3-position requires regioselective ring construction.[1] The most robust industrial route involves the transformation of aniline derivatives via activated nitriles or malonates.
Retrosynthetic Analysis
The molecule can be disconnected at the N1-C2 and C3-C4 bonds.[1][3] A convergent synthesis typically starts with 4-ethoxyaniline (p-phenetidine) and an acyclic precursor like ethyl 2-ethylcyanoacetate or a related malonate derivative.[1][3]
Validated Synthesis Workflow
The following pathway describes the "Chlorination-Amination" route, which ensures high regioselectivity for the 2-amino group.
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Condensation/Cyclization: Reaction of 4-ethoxyaniline with a malonic ester derivative (e.g., diethyl 2-ethylmalonate) yields the 3-ethyl-6-ethoxy-4-hydroxyquinolin-2(1H)-one.[1][3]
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Aromatization/Activation: Treatment with phosphoryl chloride (POCl₃) converts the hydroxy/keto groups to chlorides, yielding 2,4-dichloro-3-ethyl-6-ethoxyquinoline.[1][3]
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Selective Amination: Nucleophilic aromatic substitution (SɴAr) with ammonia or a masked ammonia equivalent (like benzylamine followed by deprotection) selectively displaces the more reactive C2-chloride (or C2-leaving group) to form the final amine.
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Salt Formation: Treatment with anhydrous HCl in diethyl ether or dioxane precipitates the hydrochloride salt.[3]
Chemical Reactivity & Functionalization[1][3]
Understanding the reactivity profile is essential for using this compound as an intermediate.[3]
Reactivity of the 2-Amino Group
The exocyclic amine at position 2 is less nucleophilic than a standard aliphatic amine due to resonance delocalization into the quinoline ring (amidine-like character).[1][3]
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Acylation: Requires strong acylating agents (e.g., acid chlorides, anhydrides) or coupling reagents (HATU/EDC) to form amides.
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Diazotization: The amine can be converted to a diazonium salt (Sandmeyer reaction conditions), allowing replacement with halides, hydroxyls, or cyano groups.
Electrophilic Aromatic Substitution (EAS)
The 6-ethoxy group activates the benzene ring.[3]
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Regioselectivity: Electrophilic attack (e.g., nitration, halogenation) is favored at the C5 position (ortho to the ethoxy group) or C7 , avoiding the deactivated pyridine ring.
Stability Factors[1][3]
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Hydrolysis: The ethoxy ether linkage is stable under basic conditions but may undergo O-dealkylation under strong acidic conditions (e.g., BBr₃ or concentrated HBr), yielding the phenol (6-hydroxy analog).
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Oxidation: The benzylic position of the 3-ethyl group is susceptible to oxidative degradation (forming a ketone or alcohol) under harsh oxidative stress (e.g., KMnO₄ or metabolic P450 oxidation).
Analytical Profiling
To verify the identity and purity of the compound, the following analytical signatures are standard.
Spectroscopic Markers
| Method | Characteristic Signal (Expected) | Interpretation |
| ¹H NMR (DMSO-d₆) | δ 1.2 (t, 3H), 2.6 (q, 2H) | 3-Ethyl group : Triplet and Quartet coupling.[1][3] |
| ¹H NMR (DMSO-d₆) | δ 1.3 (t, 3H), 4.1 (q, 2H) | 6-Ethoxy group : Distinct downfield quartet for O-CH₂. |
| ¹H NMR (DMSO-d₆) | δ 7.0 - 7.8 (m, 3H) | Aromatic protons : Coupling pattern confirms 6-substitution.[1] |
| ¹H NMR (DMSO-d₆) | δ ~8.5 - 9.0 (br s) | NH exchangeables : Broad singlets for NH₂/HCl protons. |
| Mass Spec (ESI+) | m/z 217.1 [M+H]⁺ | Corresponds to the free base cation (C₁₃H₁₇N₂O⁺). |
| IR Spectroscopy | ~3300-3400 cm⁻¹ | N-H Stretch : Primary amine doublet.[1] |
HPLC Method (Reverse Phase)
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Column: C18 (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm.
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Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile.
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Detection: UV at 254 nm (aromatic core) and 320 nm (quinoline conjugation).
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Retention: The ethyl and ethoxy groups make the molecule moderately hydrophobic; expect retention times later than unsubstituted aminoquinolines.[3]
Handling, Safety, & Storage[2]
Safety Profile (GHS Classification)
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Signal Word: WARNING
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Hazard Statements:
Storage Protocols
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Condition: Store at 2-8°C (Refrigerator) or -20°C for long-term reference standards.
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Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) in a tightly sealed desiccator.
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Stability: Stable for >2 years if protected from light and moisture.[3]
References
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PubChem Compound Summary. (n.d.). 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride (CID 87118733).[1][3] National Center for Biotechnology Information. Retrieved from [Link]
